Cas no 823802-13-7 (Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-)

823802-13-7 structure
Product name:Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-
Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-
- 2,4-difluoro-N-(4-fluorophenyl)aniline
- SB80128
- 823802-13-7
- DTXSID60838205
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- Inchi: InChI=1S/C12H8F3N/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7,16H
- InChI Key: BJGFULZTGLCIRX-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1NC2=C(C=C(C=C2)F)F)F
Computed Properties
- Exact Mass: 223.06088375g/mol
- Monoisotopic Mass: 223.06088375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12Ų
Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)- Related Literature
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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2. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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3. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
823802-13-7 (Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-) Related Products
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